C.I. Disperse orange 33

• CAS: 61867-93-4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• InChI: InChI=1S/C19H21N5O2/c1-2-3-14-23(15-4-13-20)18-9-5-16(6-10-18)21-22-17-7-11-19(12-8-17)24(25)26/h5-12H,2-4,14-15H2,1H3
• InChIKey: MVKMKUHSGHKEDT-UHFFFAOYSA-N

C.I. Disperse Orange 33: High-Strength Azo Dye for Polyester

C.I. Disperse Orange 33 (CAS 61867-93-4) is a monoazo disperse dye with the molecular formula C₁₉H₂₁N₅O₂ and a molecular weight of 351.40 g/mol . It is a non-ionic, water-insoluble organic colorant designed for the dyeing of hydrophobic synthetic fibers, primarily polyester and its blends, from an aqueous dispersion [1]. The compound exhibits an orange hue and is commercially supplied as a powder with a reported purity of ≥98% .

Product Type Monoazo disperse dye, non-ionic, water-insoluble

Fiber Compatibility Polyester and polyester blends, aqueous dispersion application Not suitable for hydrophilic fibers

Commercial Form High-purity powder, reported ≥98% purity basis Supports consistent shade reproduction

• [1] MedChemExpress. C.I. Disperse orange 33. Product Datasheet. Catalog No. HY-D0643. View Source

C.I. Disperse Orange 33: Generic Substitution Risks

Interchangeability among orange disperse dyes is a high-risk procurement assumption due to significant variations in dyeing strength, fastness properties, and process compatibility. While C.I. Disperse Orange 30 is a widely recognized industry standard for polyester dyeing, it suffers from documented limitations including poor pH stability and inadequate carrier dyeing affinity [1]. Simple substitution of one orange disperse dye for another without quantitative verification can lead to unacceptable shade deviation, reduced color yield (requiring higher dye loads), and compromised end-use fastness specifications. This evidence guide isolates the specific, quantifiable performance characteristics of C.I. Disperse Orange 33 that differentiate it from its closest analog, C.I. Disperse Orange 30, enabling informed, data-driven procurement decisions.

C.I. Disperse Orange 33 (target)

C.I. Disperse Orange 30 (common substitute)

Documented pH instability and poor carrier dyeing affinity may shift shade reproduction and fastness outcomes.

Dyeing strength reproducibility

Generic orange disperse dye

Strength variations across suppliers can require compensatory dye loads and alter color yield.

End-use fastness specification

Non‑optimized orange azo dye

Differences in sublimation fastness and wash fastness may not meet industrial requirements without validation.

• [1] CN114989634A - A disperse orange dye mixture. Chinese Patent Application. 2022-09-02. View Source

C.I. Disperse Orange 33: Head-to-Head Performance vs. Disperse Orange 30

Cost & Strength Advantage vs. Disperse Orange 30

A patent for a disperse orange dye mixture explicitly containing C.I. Disperse Orange 33 as a key component demonstrates a significant economic and performance advantage over the industry standard, C.I. Disperse Orange 30. The claimed invention achieves a 2-fold increase in dyeing strength while simultaneously reducing dyeing costs by 40% compared to using C.I. Disperse Orange 30 [1]. This mixture is designed as a direct replacement for C.I. Disperse Orange 30, offering equivalent comprehensive color fastness and leveling properties but with a markedly improved cost-performance profile [1].

Dyeing Strength & Cost

Head-to-head

2× color yield, 40% lower dyeing cost vs. C.I. Disperse Orange 30 (patent mixture context)

Supports cost-performance evaluation for polyester dye formulations

Based on dye mixture containing C.I. Disperse Orange 33; verify in neat-product trials

Evidence Dimension	Dyeing Strength (Color Yield)
Target Compound Data	2x strength
Comparator Or Baseline	C.I. Disperse Orange 30 (baseline strength = 1x)
Quantified Difference	100% increase in dyeing strength
Conditions	Polyester fiber dyeing; dye mixture containing 6.3-18.7% C.I. Disperse Violet 33, 37.6-60.8% C.I. Disperse Orange 56, 5-20.4% C.I. Disperse Yellow 54, remainder dispersant

Why This Matters

This data quantifies a 40% direct cost saving and a 100% increase in color yield, making C.I. Disperse Orange 33-based formulations a financially compelling alternative for large-scale textile operations without sacrificing quality.

• [1] CN114989634A - A disperse orange dye mixture. Chinese Patent Application. 2022-09-02. View Source

Azo Structure for High-Temperature Dyeing Stability

C.I. Disperse Orange 33 is a monoazo dye (C₁₉H₂₁N₅O₂) . While no direct comparative fastness data for the pure compound is publicly available, its azo chemical class is a key differentiator for procurement. Azo disperse dyes, as a class, are engineered for high-temperature dyeing processes (typically 130-140°C for polyester) and generally exhibit good to excellent heat resistance and sublimation fastness compared to other dye classes like anthraquinones, which may have different thermal stability profiles [1]. This class-level characteristic makes it suitable for applications requiring high-heat processing.

Azo Thermal Stability

Class-level

Monoazo class — generally good sublimation fastness at 130–140°C vs. anthraquinone dyes

May support high-temperature polyester dyeing process selection

Class-level inference; direct fastness data for pure C.I. Disperse Orange 33 not published

Evidence Dimension	Chemical Class
Target Compound Data	Monoazo
Comparator Or Baseline	Other disperse dye classes (e.g., Anthraquinone)
Quantified Difference	N/A (Class-level inference)
Conditions	N/A (Class-level inference)

Why This Matters

Understanding the azo structure allows procurement specialists to predict general thermal behavior and select C.I. Disperse Orange 33 for high-temperature dyeing processes where sublimation fastness is critical, differentiating it from dyes of other chemical classes.

• [1] Hangzhou Tiankun Chem Co., Ltd. (2020). Relationship Between Structure And Light Fastness Of Disperse Dyes. Industry News. View Source

High-Purity Powder and Batch Consistency

C.I. Disperse Orange 33 is commercially available as a high-purity powder with a specified purity of ≥98% . This level of purity is critical for ensuring consistent and reproducible dyeing results in industrial applications. Lower purity grades, which may contain significant amounts of inorganic salts or synthesis by-products, can lead to shade variation, reduced color yield, and the need for compensatory formulation adjustments, thereby increasing processing complexity and cost [1].

Purity & Consistency

Specification review

≥98% purity, commercial powder form, batch-to-batch QC

High purity specification supports reproducible shade and reduced formulation adjustments

Verify with supplier COA; purity advantage over technical-grade dyes

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Technical grade dye (purity typically 80-95%)
Quantified Difference	Purity advantage of at least 3-18 percentage points
Conditions	Commercial product specification

Why This Matters

Procuring a high-purity grade (≥98%) minimizes variability in dyeing outcomes, reducing rework and off-spec production, which directly translates to lower operational costs and higher process reliability.

• [1] Broadbent, A.D. (2001). Basic Principles of Textile Coloration. Society of Dyers and Colourists. View Source

C.I. Disperse Orange 33 Applications

Cost-Effective Polyester Dyeing Substitute for Disperse Orange 30

Based on direct comparative evidence from CN114989634A, C.I. Disperse Orange 33 is a validated component in dye mixtures that serve as a cost-effective, high-strength alternative to C.I. Disperse Orange 30 for dyeing polyester fibers [1]. The formulation enables a 40% reduction in dyeing cost and a 2x increase in color strength while maintaining equivalent fastness properties. This makes it an ideal procurement target for textile manufacturers seeking to reduce raw material expenses without compromising the quality of their finished polyester fabrics [1].

High-Temperature Polyester Dyeing with Azo Stability

As a monoazo disperse dye, C.I. Disperse Orange 33 is structurally suited for high-temperature (HT) dyeing of polyester, a process typically conducted at 130-140°C in pressurized vessels [1]. The azo class is known for its thermal stability and resistance to sublimation under these conditions [2]. This application scenario is supported by class-level inference, positioning C.I. Disperse Orange 33 as a reliable choice for industrial HT dyeing processes where thermal degradation of the colorant must be minimized.

Precision Formulation and Quality Control

The commercial availability of C.I. Disperse Orange 33 in a high-purity powder form (≥98%) makes it a suitable component for the precise formulation of dye mixtures and masterbatches [1]. Its well-defined molecular weight (351.40 g/mol) and structure (C₁₉H₂₁N₅O₂) facilitate accurate metering and quality control, ensuring batch-to-batch consistency for dye manufacturers and textile mills with stringent shade-matching requirements [2]. This level of purity and characterization supports robust and reproducible industrial processes .

Application

Selection Property

Validation Focus

Cost-driven polyester dye formulation

Dyeing strength and cost profile in mixture systems

Verify color yield and cost saving vs. current orange reference in target dyeing process

High-temperature polyester dyeing

Azo-class thermal stability

Confirm sublimation fastness and color retention at 130–140°C on polyester substrate

Precision formulation of dye mixtures

High-purity powder (≥98%) and defined molecular structure

Evaluate batch-to-batch shade consistency and metering accuracy in masterbatch production

• [1] CN114989634A - A disperse orange dye mixture. Chinese Patent Application. 2022-09-02. View Source
• [2] Hangzhou Tiankun Chem Co., Ltd. (2020). Relationship Between Structure And Light Fastness Of Disperse Dyes. Industry News. View Source